molecular formula C17H16F3N3O2 B8377085 N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]isonicotinamide

N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]isonicotinamide

Cat. No.: B8377085
M. Wt: 351.32 g/mol
InChI Key: BTTZUMNICMRINB-UHFFFAOYSA-N
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Description

N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]isonicotinamide is a useful research compound. Its molecular formula is C17H16F3N3O2 and its molecular weight is 351.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H16F3N3O2

Molecular Weight

351.32 g/mol

IUPAC Name

N-[2-morpholin-4-yl-5-(trifluoromethyl)phenyl]pyridine-4-carboxamide

InChI

InChI=1S/C17H16F3N3O2/c18-17(19,20)13-1-2-15(23-7-9-25-10-8-23)14(11-13)22-16(24)12-3-5-21-6-4-12/h1-6,11H,7-10H2,(H,22,24)

InChI Key

BTTZUMNICMRINB-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=C(C=C(C=C2)C(F)(F)F)NC(=O)C3=CC=NC=C3

solubility

>52.7 [ug/mL] (The mean of the results at pH 7.4)

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

Isonicotinoyl chloride hydrochloride (320 mg, 1.80 mmol, commercially available product) and triethylamine (480 μl, 3.44 mmol) were sequentially added at 0° C. to a dichloromethane (5 ml) solution of 4-[2-amino-4-(trifluoromethyl)phenyl]morpholine (196 mg, 0.796 mmol), obtained as described in Referential Example 5-2. The resulting mixture was warmed to room temperature and stirred for 60 hours. Water was added to the mixture, and the resulting mixture was extracted three times with dichloromethane. The obtained organic layer was washed with a saturated sodium chloride solution, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (30 g, hexane/ethyl acetate=2/1). Thus, N-[2-(4-morpholinyl)-5-(trifluoromethyl)phenyl]isonicotinamide (GIF-0346) (65.1 mg, 23.2%) was yielded as a colorless solid.
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